Cas no 1791209-32-9 (N-[(2-amino-1,3-thiazol-4-yl)methyl]-3-methylbutanamide)

• Product Name: N-[(2-amino-1,3-thiazol-4-yl)methyl]-3-methylbutanamide
• CAS No: 1791209-32-9
• MF: C₉H₁₅N₃OS
• MW: 213.29990029335
• CID: 5802709
• PubChem ID: 110717964
• Update Time: 2025-05-24

N-[(2-amino-1,3-thiazol-4-yl)methyl]-3-methylbutanamide Chemical and Physical Properties

Names and Identifiers

• AKOS027629743
• 1791209-32-9
• EN300-738036
• N-[(2-amino-1,3-thiazol-4-yl)methyl]-3-methylbutanamide

• Inchi： 1S/C9H15N3OS/c1-6(2)3-8(13)11-4-7-5-14-9(10)12-7/h5-6H,3-4H2,1-2H3,(H2,10,12)(H,11,13)
• InChI Key： SSZUBYRZFMCFMB-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)CNC(CC(C)C)=O

Computed Properties

• Exact Mass: 213.09358328g/mol
• Monoisotopic Mass: 213.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 96.2Ų

Additional information on N-[(2-amino-1,3-thiazol-4-yl)methyl]-3-methylbutanamide

N-[(2-amino-1,3-thiazol-4-yl)methyl]-3-methylbutanamide: A Comprehensive Overview

The compound N-[(2-amino-1,3-thiazol-4-yl)methyl]-3-methylbutanamide (CAS No. 1791209-32-9) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which have been extensively studied due to their diverse biological activities. The thiazole ring, a key structural component of this molecule, contributes significantly to its reactivity and bioavailability. Recent studies have highlighted the importance of such heterocyclic compounds in drug design, particularly in the development of anti-inflammatory and anticancer agents.

N-[(2-amino-1,3-thiazol-4-yl)methyl]-3-methylbutanamide is characterized by its unique structure, which includes an amide group and a methyl-substituted butanoyl chain attached to the thiazole ring. This combination of functional groups enhances the molecule's ability to interact with biological targets, making it a promising candidate for therapeutic applications. The amino group on the thiazole ring further increases the molecule's versatility, allowing for potential modifications that could enhance its pharmacokinetic properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic methods, to optimize the production process. These methods not only improve yield but also reduce the environmental footprint of the synthesis, aligning with current green chemistry principles. The ability to synthesize N-[(2-amino-1,3-thiazol-4-yl)methyl]-3-methylbutanamide efficiently has paved the way for its exploration in preclinical studies.

One of the most exciting developments involving this compound is its potential application in cancer therapy. Preclinical studies have demonstrated that N-[(2-amino-1,3-thiazol-4-yl)methyl]-3-methylbutanamide exhibits significant antiproliferative activity against various cancer cell lines. This activity is attributed to its ability to modulate key signaling pathways involved in cell growth and apoptosis. Furthermore, recent research has explored its role as a potential radiosensitizer, enhancing the efficacy of radiation therapy in cancer treatment.

In addition to its therapeutic applications, this compound has shown promise in inflammatory diseases. The thiazole derivative has been found to inhibit pro-inflammatory cytokines and reduce oxidative stress in experimental models. These findings suggest that N-[(2-amino-1,3-thiazol-4-yLmethyl]-3-methylbutanamide could be a valuable addition to the arsenal of anti-inflammatory agents currently under development.

The pharmacokinetic properties of this compound have also been extensively studied. Research indicates that it exhibits favorable absorption and distribution profiles, making it suitable for oral administration. However, further studies are required to fully understand its metabolism and excretion pathways. These insights will be crucial for optimizing its therapeutic potential and ensuring patient safety.

As with any novel compound entering preclinical development, safety assessments are paramount. Recent toxicity studies have revealed that N-[ ( 2 - amino - 1 , 3 - thiazol - 4 - yl ) methyl ] - 3 - methylbutanamide demonstrates low toxicity at therapeutic doses in animal models. This data provides encouraging evidence for its safe use in humans, though additional long-term studies are needed to confirm these findings.

In conclusion, N-[ ( 2 - amino - 1 , 3 - thiazol - 4 - yl ) methyl ] - 3 - methylbutanamide (CAS No. 1791209–32–9) represents a compelling candidate for future therapeutic interventions across multiple disease areas. Its unique chemical structure, combined with recent advancements in synthesis and application research, positions it as a key player in the development of innovative medicines. As research continues to unfold, this compound has the potential to make a significant impact on both pharmaceutical science and clinical practice.